Cas no 835893-72-6 (3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro-)

• Product Name: 3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro-
• CAS No: 835893-72-6
• MF: C₇H₄Cl₂N₂O₄
• MW: 251.023659706116
• CID: 1809489
• PubChem ID: 71414970
• Update Time: 2025-04-21

3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2,6-dichloro-4-methyl-5-nitro-
• 2,6-dichloro-4-methyl-5-nitropyridine-3-carboxylic acid
• DTXSID80834401
• 835893-72-6
• 2,6-dichloro-4-methyl-5-nitronicotinic acid

• Inchi： 1S/C7H4Cl2N2O4/c1-2-3(7(12)13)5(8)10-6(9)4(2)11(14)15/h1H3,(H,12,13)
• InChI Key： FTTSURAYZAWFII-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C)C(=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.9548120g/mol
• Monoisotopic Mass: 249.9548120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96Ų